2-{3-[(3-methylbenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• IUPAC Name: (2Z)-2-[[3-[(3-methylphenyl)methoxy]phenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C24H18N2O2S/c1-16-6-4-8-18(12-16)15-28-19-9-5-7-17(13-19)14-22-23(27)26-21-11-3-2-10-20(21)25-24(26)29-22/h2-14H,15H2,1H3/b22-14-
• InChI Key: YHVZBESKLJNAEW-HMAPJEAMSA-N
• Canonical SMILES: CC1=CC(=CC=C1)COC2=CC=CC(=C2)C=C3C(=O)N4C5=CC=CC=C5N=C4S3
• Isomeric SMILES: CC1=CC(=CC=C1)COC2=CC=CC(=C2)/C=C\3/C(=O)N4C5=CC=CC=C5N=C4S3
• Molecular Formula: C24H18N2O2S
• Molecular Weight: 398.5 g/mol

Description

2-{3-[(3-methylbenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a synthetic compound that has been extensively researched for its potential applications in the field of medicine. This compound has shown promising results in various scientific studies, and its unique chemical structure has made it a subject of interest for many researchers. In

Mechanism of Action

The mechanism of action of 2-{3-[(3-methylbenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood. However, it has been suggested that the compound exerts its effects by inhibiting various signaling pathways involved in cancer cell growth and proliferation. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. Additionally, this compound has been shown to modulate various enzymes and proteins involved in oxidative stress and inflammation, leading to its potential therapeutic effects in these conditions.
Biochemical and Physiological Effects:
2-{3-[(3-methylbenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties, reducing the levels of inflammatory cytokines and reactive oxygen species in various cell types. Additionally, this compound has been shown to modulate various enzymes and proteins involved in oxidative stress and inflammation, leading to its potential therapeutic effects in these conditions.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{3-[(3-methylbenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments include its potent anticancer activity, anti-inflammatory and antioxidant properties, and its unique chemical structure, which makes it a subject of interest for many researchers. However, its limitations include the lack of in vivo studies and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-{3-[(3-methylbenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. These include:
1. Conducting in vivo studies to determine the safety and efficacy of this compound in animal models.
2. Investigating the potential of this compound as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer's disease.
3. Further exploring the mechanism of action of this compound to fully understand how it exerts its effects.
4. Developing new synthesis methods to improve the yield and purity of the compound.
5. Investigating the potential of this compound as a lead compound for the development of new drugs with improved efficacy and safety profiles.
In conclusion, 2-{3-[(3-methylbenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a synthetic compound that has shown promising results in various scientific studies. Its unique chemical structure has made it a subject of interest for researchers studying various diseases, and its potent anticancer activity, anti-inflammatory and antioxidant properties, make it a potential candidate for the treatment of various conditions. However, further research is needed to fully understand its mechanism of action and to determine its safety and efficacy in animal models.

Scientific Research Applications

2-{3-[(3-methylbenzyl)oxy]benzylidene}[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been studied extensively for its potential applications in the field of medicine. Its unique chemical structure has made it a subject of interest for researchers studying various diseases, including cancer, diabetes, and Alzheimer's disease. This compound has been shown to have potent anticancer activity, inhibiting the growth of various cancer cell lines. It has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases and oxidative stress-related disorders.